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Compound of Interest

3-
((Benzyloxy)methyl)cyclobutanone

Cat. No.: B069143

Compound Name:

Essential Safety and Handling Guide for 3-
((Benzyloxy)methyl)cyclobutanone

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents are paramount. This document provides immediate, essential
safety and logistical information for 3-((Benzyloxy)methyl)cyclobutanone, offering procedural
guidance to ensure laboratory safety and operational efficiency.

Physicochemical and Hazard Data

A clear understanding of the compound's properties is the first step in safe handling. The
following tables summarize the key physicochemical data and hazard information for 3-
((Benzyloxy)methyl)cyclobutanone.

Table 1: Physicochemical Properties
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Property Value

Molecular Formula C12H1402

Molecular Weight 190.24 g/mol
Appearance Liquid

Boiling Point 295.1 °C at 760 mmHg
Density 1.105 g/cm3

Flash Point 127.7 °C

Table 2: Hazard Identification

Hazard Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

May cause skin irritation. May cause serious
Hazard Statements S ) o
eye irritation. May cause respiratory irritation.

Avoid breathing
dust/fume/gas/mist/vapors/spray. Wash skin
) thoroughly after handling. Use only outdoors or
Precautionary Statements ] ) ]
in a well-ventilated area. Wear protective
gloves/protective clothing/eye protection/face

protection.

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent exposure. The
following table outlines the recommended PPE for handling 3-
((Benzyloxy)methyl)cyclobutanone.

Table 3: Recommended Personal Protective Equipment
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Body Part Equipment Material/Specification

Eyes Safety Goggles or Face Shield  ANSI Z87.1 certified

Butyl rubber or heavy-duty
nitrile gloves are

recommended for handling

Hands Chemical-resistant gloves
ketones and ethers.[1][2]
Always inspect gloves for
integrity before use.

Body Laboratory Coat Flame-retardant, fully fastened
All handling of the compound

Respiratory Fume Hood should be performed in a

certified chemical fume hood.

Operational Plan for Handling

A systematic approach to handling ensures minimal risk. The following step-by-step protocol
should be followed.

Preparation

» Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for 3-((Benzyloxy)methyl)cyclobutanone.

» Ensure Proper Ventilation: Confirm that the chemical fume hood is functioning correctly.
o Assemble PPE: Don all required personal protective equipment as outlined in Table 3.

» Prepare Workspace: Ensure the work area is clean, uncluttered, and free of ignition sources.
Have spill cleanup materials readily available.

Handling Procedure

e Dispensing: When transferring the liquid, do so slowly and carefully to avoid splashing. Use
a properly calibrated pipette or a graduated cylinder.
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Reactions: If using the compound in a reaction, ensure the glassware is properly secured
and that any reaction is monitored.

Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-
ventilated area away from incompatible materials such as strong oxidizing agents, acids, and
bases.

In Case of a Spill

Alert Personnel: Immediately notify others in the vicinity.
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the lab.

Small Spills: For minor spills within a fume hood, use an inert absorbent material (e.qg.,
vermiculite, sand) to contain and absorb the liquid.[3]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a designated
chemical waste container.

Decontaminate: Clean the spill area with soap and water.

Disposal Plan

Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection

Container: Collect all waste containing 3-((Benzyloxy)methyl)cyclobutanone in a clearly
labeled, non-halogenated organic waste container.[4] The container should be made of a
compatible material (e.g., high-density polyethylene) and have a secure lid.

Segregation: Do not mix this waste with halogenated solvents or other incompatible waste
streams.[4]

Disposal Procedure
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e Labeling: Ensure the waste container is accurately labeled with "Non-Halogenated Organic
Waste" and a list of its contents, including 3-((Benzyloxy)methyl)cyclobutanone.

o Storage: Store the waste container in a designated satellite accumulation area, away from

general laboratory traffic.

e Arrangement for Pickup: Follow your institution's guidelines for hazardous waste pickup. Do
not dispose of this chemical down the drain.

Workflow for Handling and Disposal

The following diagram illustrates the logical flow for the safe handling and disposal of 3-

((Benzyloxy)methyl)cyclobutanone.
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Workflow for Handling and Disposal of 3-((Benzyloxy)methyl)cyclobutanone
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Caption: Workflow for safe handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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